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Compound of Interest

Compound Name: Indole-3-Carboxaldehyde

Cat. No.: B046971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indole-3-carboxaldehyde (I3A), a
pivotal molecule in various biological processes and a versatile precursor in synthetic
chemistry. This document outlines its fundamental chemical properties, synthesis protocols,
biological significance, and its emerging role in drug discovery and development.

Core Compound Identification

Identifier Value

IUPAC Name 1H-indole-3-carbaldehyde[1]

CAS Number 487-89-8[2][3]

Other Names 3-Formylindole, Indole-3-aldehyde[2][4]

Physicochemical and Quantitative Data

Indole-3-carboxaldehyde is an off-white to light brown crystalline powder.[5][6] Its key
guantitative properties are summarized below for ease of reference.
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Property Value Source
Molecular Formula CoH7NO [11[3]
Molecular Weight 145.16 g/mol [1]
Melting Point 193-198 °C [21[7]
Boiling Point 307.00 °C [6]
Density 1.22 g/cm3 [6]

Soluble in ethanol, DMSO, and
Solubility other polar organic solvents.[2]  [2][5][6]
[5][6] Insoluble in water.[2][6]

Synthesis and Production

The most common and established method for the synthesis of Indole-3-carboxaldehyde is
the Vilsmeier-Haack reaction.[2][3] This reaction involves the formylation of indole using a
Vilsmeier reagent, which is typically formed from a mixture of dimethylformamide (DMF) and
phosphorus oxychloride (POCIs).

Other reported synthetic routes include:

» Reimer-Tiemann reaction: Involves the reaction of indole with chloroform and a base, though
it often results in lower yields for indole substrates.

o Grignard reaction: Utilizes an indole Grignard reagent (indolylmagnesium halide) which is
then treated with a formylating agent.

o Formylation of Potassium Indole Salt: This method involves the reaction of the potassium
salt of indole with carbon monoxide under high pressure and temperature.

Biological Significance and Signaling Pathways

Indole-3-carboxaldehyde is a naturally occurring metabolite of tryptophan, produced by
various species of gut microbiota, including those from the Lactobacillus genus.[8] It plays a
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significant role as a signaling molecule, primarily through its interaction with the Aryl
Hydrocarbon Receptor (AhR).[8][9][10]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Activation of the AhR by I3A initiates a cascade of events that modulate immune responses
and intestinal barrier function. Upon binding, the AhR translocates to the nucleus, where it
forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to
specific DNA sequences, leading to the transcription of target genes.

A key outcome of I3A-mediated AhR activation in intestinal immune cells is the increased
production of Interleukin-22 (IL-22), which enhances mucosal reactivity and barrier function.[8]
Furthermore, I3A has been shown to enhance the intestinal barrier by activating AMP-activated
protein kinase (AMPK) signaling in an AhR-dependent manner, which promotes autophagy and
maintains mitochondrial homeostasis.[9]
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Caption: I13A activates the AhR, leading to nuclear translocation and gene transcription, and
also promotes AMPK signaling.

Experimental Protocols

Synthesis of Indole-3-carboxaldehyde via Vilsmeier-
Haack Reaction

This protocol is a generalized representation based on established procedures.

Materials:

Indole

Anhydrous Dimethylformamide (DMF)

Phosphorus oxychloride (POCIs)

Sodium hydroxide (NaOH) solution

e Ice

Ethanol (for recrystallization)

Procedure:

A Vilsmeier reagent is prepared by slowly adding phosphorus oxychloride to anhydrous DMF
in an ice bath, maintaining a low temperature.

e A solution of indole in anhydrous DMF is then added dropwise to the Vilsmeier reagent,
again ensuring the temperature does not rise significantly.

e The reaction mixture is stirred, and the reaction is allowed to proceed.
» After the reaction is complete, the mixture is carefully poured onto crushed ice.

e The solution is then neutralized and made alkaline by the addition of a sodium hydroxide
solution, which causes the product to precipitate.
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» The precipitated solid is collected by filtration, washed with water, and dried.

e The crude product is then purified by recrystallization from ethanol to yield pure Indole-3-
carboxaldehyde.
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Vilsmeier-Haack Synthesis Workflow
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Caption: Workflow for the synthesis of Indole-3-carboxaldehyde using the Vilsmeier-Haack
reaction.

In Vitro Antioxidant Activity Assays

The antioxidant potential of I3A and its derivatives can be evaluated using various in vitro
models. Two common assays are:

o DPPH (2,2-diphenyl-1-picrylhydrazyl) Free Radical Scavenging Assay: This assay measures
the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical,
causing a color change that can be measured spectrophotometrically.

o Microsomal Lipid Peroxidation (LPO) Assay: This assay assesses the ability of a compound
to inhibit the oxidative degradation of lipids in microsomes, which is often induced by agents
like Fe2*/ascorbate. The extent of peroxidation can be quantified by measuring the formation
of thiobarbituric acid reactive substances (TBARS).

Applications in Research and Drug Development

Indole-3-carboxaldehyde is a valuable building block in medicinal chemistry and drug
discovery due to its versatile reactivity and the established biological importance of the indole
scaffold.

Key Application Areas:

o Precursor for Pharmaceutical Agents: It serves as a key intermediate in the synthesis of a
wide range of bioactive molecules, including potential treatments for various diseases.[11]
[12][13] Derivatives have shown promise as:

o

Anti-inflammatory agents[12]

[¢]

Anticancer and immunomodulatory agents[14]

[e]

Antibacterial and antifungal agents[12][14]

[e]

Antiviral agents (e.qg., inhibitors of Dengue virus protease)[14]

(¢]

Analgesic and hypoglycemic agents[14]
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e Research in Gut Health and Immunology: As a key metabolite of the gut microbiota, I13Ais
extensively used in research to understand the complex interactions between the host
immune system and commensal bacteria.[8][9][15] Studies often focus on its role in
inflammatory bowel disease (IBD) and metabolic syndrome.[10]

o Agrochemicals: I13Ais used in the formulation of plant growth regulators, leveraging its
relationship to the natural plant hormone auxin (indole-3-acetic acid).[11]

o Organic Synthesis: Its aldehyde group allows for a variety of chemical transformations, such
as Schiff base condensations, Knoevenagel condensations, and the construction of more
complex heterocyclic systems.[12][16]

This guide provides a foundational understanding of Indole-3-carboxaldehyde for
professionals in the scientific community. Its multifaceted nature as a biological signaling
molecule and a synthetic intermediate ensures its continued importance in advancing research
and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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